Cas no 1220029-28-6 (3-2-(2-Chloro-4-isopropylphenoxy)ethyl-piperidine hydrochloride)

• Product Name: 3-2-(2-Chloro-4-isopropylphenoxy)ethyl-piperidine hydrochloride
• CAS No: 1220029-28-6
• MF: C₁₆H₂₅Cl₂NO
• MW: 318.281802892685
• CID: 4688049
• Update Time: 2025-06-09

3-2-(2-Chloro-4-isopropylphenoxy)ethyl-piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[2-(2-CHLORO-4-ISOPROPYLPHENOXY)ETHYL]-PIPERIDINE HYDROCHLORIDE
• 3-(2-(2-Chloro-4-isopropylphenoxy)ethyl)piperidine hydrochloride
• 3-[2-(2-chloro-4-isopropylphenoxy)ethyl]piperidine hydrochloride
• 3-2-(2-Chloro-4-isopropylphenoxy)ethyl-piperidine hydrochloride

• Inchi： 1S/C16H24ClNO.ClH/c1-12(2)14-5-6-16(15(17)10-14)19-9-7-13-4-3-8-18-11-13;/h5-6,10,12-13,18H,3-4,7-9,11H2,1-2H3;1H
• InChI Key： NCPDILBXGMKTTI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OCCC1CNCCC1)C(C)C.Cl

Computed Properties

• Exact Mass: 317.131
• Monoisotopic Mass: 317.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 259
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3

Additional information on 3-2-(2-Chloro-4-isopropylphenoxy)ethyl-piperidine hydrochloride

Professional Introduction to 3-2-(2-Chloro-4-isopropylphenoxy)ethyl-piperidine hydrochloride (CAS No: 1220029-28-6)

3-2-(2-Chloro-4-isopropylphenoxy)ethyl-piperidine hydrochloride, identified by its CAS number 1220029-28-6, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive research and development in medicinal chemistry. The structural features of this molecule, particularly the presence of a piperidine ring and an aromatic ether moiety, contribute to its unique chemical properties and reactivity.

The< strong>piperidine hydrochloride moiety in the molecular structure is well-known for its role as a pharmacophore in various therapeutic agents. Piperidine derivatives are frequently incorporated into drug molecules due to their ability to enhance solubility, improve metabolic stability, and modulate receptor interactions. In the case of 3-2-(2-Chloro-4-isopropylphenoxy)ethyl-piperidine hydrochloride, the piperidine ring is linked to an ethyl chain that extends into an aromatic ether segment, which is further substituted with a chloro group on the para position relative to an isopropyl group.

Recent advancements in pharmaceutical research have highlighted the importance of understanding the structural-activity relationships (SAR) of such compounds. The< strong>2-Chloro-4-isopropylphenoxy group in 3-2-(2-Chloro-4-isopropylphenoxy)ethyl-piperidine hydrochloride is believed to play a crucial role in determining its biological activity. The chlorine atom at the ortho position relative to the isopropyl group can influence electronic properties and interactions with biological targets, while the isopropyl group can provide steric hindrance that affects binding affinity.

In vitro studies have demonstrated that derivatives of this class can interact with various enzymes and receptors, suggesting potential applications in treating a range of diseases. For instance, modifications to the aromatic ring or the piperidine moiety have been shown to alter binding affinities and selectivity profiles, making these compounds valuable candidates for drug development. The hydrochloride salt form enhances stability and bioavailability, which are critical factors in pharmaceutical formulations.

The synthesis of 3-2-(2-Chloro-4-isopropylphenoxy)ethyl-piperidine hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include nucleophilic substitution reactions to introduce the phenoxy ethyl chain onto the piperidine ring, followed by functional group transformations such as chlorination and salt formation. Advanced techniques like palladium-catalyzed cross-coupling reactions may be employed to achieve regioselective modifications of the aromatic ring.

Recent research has also explored computational methods to predict the biological activity of this compound. Molecular modeling techniques, including docking studies and quantum mechanical calculations, have been used to understand how 3-2-(2-Chloro-4-isopropylphenoxy)ethyl-piperidine hydrochloride interacts with biological targets at the molecular level. These studies provide insights into potential drug-like properties such as binding affinity, metabolic stability, and pharmacokinetic profiles.

The development of novel therapeutic agents relies heavily on understanding both the chemical properties and biological effects of candidate compounds. 3-2-(2-Chloro-4-isopropylphenoxy)ethyl-piperidine hydrochloride exemplifies how structural features can be tailored to achieve desired pharmacological outcomes. Ongoing research aims to identify new analogs with improved efficacy and reduced side effects by modifying key functional groups within the molecule.

In conclusion, 3-2-(2-Chloro-4-isopropylphenoxy)ethyl-piperidine hydrochloride represents a promising compound in pharmaceutical research due to its unique structural features and potential biological activity. Advances in synthetic chemistry, computational modeling, and medicinal chemistry continue to drive innovation in this field. As scientists delve deeper into understanding the SAR of such compounds, new opportunities for developing effective therapeutic agents are likely to emerge.